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Compound of Interest

Compound Name: But-3-yn-1-yl methanesulfonate

Cat. No.: B121603

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for nucleophilic substitution
reactions utilizing But-3-yn-1-yl methanesulfonate. This versatile reagent allows for the
introduction of the but-3-yn-1-yl moiety into a variety of molecular scaffolds, a valuable building
block in medicinal chemistry and materials science, particularly for applications in "click"
chemistry and as a PROTAC linker.[1][2]

Introduction

But-3-yn-1-yl methanesulfonate is an effective electrophile for S(_N)2 reactions. The
methanesulfonate group is an excellent leaving group, facilitating its displacement by a wide
range of nucleophiles. The terminal alkyne functionality provides a handle for subsequent
transformations, most notably the copper-catalyzed azide-alkyne cycloaddition (CUAAC).

General Reaction Scheme

The general transformation involves the reaction of But-3-yn-1-yl methanesulfonate with a
nucleophile, typically in the presence of a base and a suitable solvent, to yield the substituted
product.
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. Aqueous Workup: Purification:
Combine But-3-yn-1-yl Heat at 80 °C . A
methanesulfonate and NaNs in DMF for 12 hours - Dilute with water - Dry over Na2SO4
- Extract with Et20 - Concentrate in vacuo

- R un Aqueous Workup: Purification:
Combine But-3-yn-1-yl . Heat at 60 °C - Filter solids - Dry organic layer
methanesulfonate, Benzylamine, " N
and K2COs in CHsCN for 16 hours - Concentrate filtrate - Concentrate in vacuo
- Partition between EtOAc and water - Column chromatography
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Purification:
- Dry organic layer
- Concentrate in vacuo
- Column chromatography

Combine But-3-yn-1-yl
methanesulfonate, Thiophenol,
and EtN in CHzClz

Aqueous Workup:
- Wash with ag. NaHCOs
- Wash with brine

Stir at room temperature
for 4 hours

Synthesis of Functionalized Alkyne

But-3-yn-1-yl Nucleophile
methanesulfonate (e.g., E3 Ligase Ligand Precursor)

Nucleophilic
Substitution
Click Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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